Cas no 2287302-46-7 (2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid
• CAS No: 2287302-46-7
• MF: C₁₆H₁₄N₂O₆
• MW: 330.292164325714
• CID: 6158629
• PubChem ID: 137944649
• Update Time: 2025-05-21

2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747624
• 2287302-46-7
• 2-{[(benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid
• 5-Methyl-3-nitro-2-(phenylmethoxycarbonylamino)benzoic acid
• 2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid

• Inchi： 1S/C16H14N2O6/c1-10-7-12(15(19)20)14(13(8-10)18(22)23)17-16(21)24-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,21)(H,19,20)
• InChI Key： DLZQQVXLWYFPOF-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC(C)=CC=1C(=O)O)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.08518617g/mol
• Monoisotopic Mass: 330.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 121Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid (CAS No. 2287302-46-7)

2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid (CAS No. 2287302-46-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of nitrobenzoic acid derivatives, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a nitro functional group, makes it a valuable building block for peptide synthesis and drug discovery.

In recent years, the demand for nitroaromatic compounds like 2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid has surged due to their role in designing enzyme inhibitors and antimicrobial agents. Researchers are particularly interested in its potential applications in cancer therapeutics and neurodegenerative disease research, aligning with current trends in precision medicine. The compound’s CAS No. 2287302-46-7 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid involves multi-step organic reactions, including nitration, esterification, and Cbz-protection. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides or esters for targeted drug delivery systems. This adaptability has made it a focal point in green chemistry discussions, where researchers explore solvent-free or catalytic methods to optimize its production.

From an analytical perspective, CAS No. 2287302-46-7 is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and consistency, critical for reproducible results in bioconjugation and proteomics applications. The compound’s nitro group also lends itself to reduction reactions, facilitating the synthesis of amino derivatives for further functionalization.

In the context of AI-driven drug discovery, 2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid is often included in virtual libraries for molecular docking simulations. Its structural features are analyzed to predict binding affinities with protein targets, a hot topic in computational chemistry. Additionally, its benzoic acid scaffold is studied for bioisosteric replacements, a strategy to enhance drug efficacy while reducing side effects.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound’s nitroaromatic nature necessitates proper handling to avoid unintended reactivity. Researchers emphasize waste minimization and sustainable synthesis protocols, addressing broader concerns about green pharmaceuticals.

In summary, 2-{[(Benzyloxy)carbonyl]amino}-5-methyl-3-nitrobenzoic acid (CAS No. 2287302-46-7) exemplifies the intersection of traditional organic chemistry and modern drug development. Its versatility and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications.